Cas no 1301613-77-3 (3,6-Dibromopyrazine-2-carboxamide)

• Product Name: 3,6-Dibromopyrazine-2-carboxamide
• CAS No: 1301613-77-3
• MF: C₅H₃Br₂N₃O
• MW: 280.90481877327
• MDL: MFCD22418639
• CID: 1031564
• PubChem ID: 58269823
• Update Time: 2025-05-24

3,6-Dibromopyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromopyrazine-2-carboxamide
• 2-Pyrazinecarboxamide, 3,6-dibromo-
• CS-0530976
• DTXSID60729043
• 3,6-Dibromo-pyrazine-2-carboxylic acid amide
• AM807815
• BCC61377
• DB-365763
• A849202
• SCHEMBL12661686
• 1301613-77-3

• MDL： MFCD22418639
• Inchi： 1S/C5H3Br2N3O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,8,11)
• InChI Key： TWCACYWIPUIXAR-UHFFFAOYSA-N
• SMILES： BrC1C(C(N)=O)=NC(=CN=1)Br

Computed Properties

• Exact Mass: 280.86224g/mol
• Monoisotopic Mass: 278.86429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 323.4±42.0 °C at 760 mmHg
• Flash Point: 149.4±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,6-Dibromopyrazine-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3,6-Dibromopyrazine-2-carboxamide

Comprehensive Overview of 3,6-Dibromopyrazine-2-carboxamide (CAS No. 1301613-77-3): Properties, Applications, and Industry Insights

3,6-Dibromopyrazine-2-carboxamide (CAS No. 1301613-77-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyrazine derivative serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its molecular formula, C₅H₃Br₂N₃O, highlights the presence of bromine atoms at the 3- and 6-positions, which enhance its reactivity in cross-coupling reactions—a topic frequently searched by chemists exploring Suzuki-Miyaura coupling or Buchwald-Hartwig amination methodologies.

In recent years, the demand for halogenated pyrazine compounds like 3,6-Dibromopyrazine-2-carboxamide has surged, driven by their applications in drug discovery. Researchers often query "role of brominated heterocycles in kinase inhibitors" or "pyrazine-based scaffolds in medicinal chemistry," reflecting the compound's relevance in targeting protein kinases and other enzymatic pathways. The carboxamide moiety further expands its utility, enabling hydrogen bonding interactions critical for molecular recognition—a key focus area in structure-activity relationship (SAR) studies.

From a synthetic perspective, this compound's regioselective bromination pattern offers advantages in designing multi-functionalized pyrazines. Laboratories frequently optimize protocols for its preparation, as evidenced by searches for "efficient synthesis of 3,6-dibromopyrazine-2-carboxamide" or "purification methods for brominated carboxamides." The compound's crystalline nature and moderate solubility in polar solvents like DMSO also make it amenable to high-throughput screening—a trending topic in fragment-based drug design (FBDD).

Beyond pharmaceuticals, 3,6-Dibromopyrazine-2-carboxamide finds niche applications in material science, particularly in the development of organic electronic materials. Its electron-deficient pyrazine core aligns with searches for "n-type semiconductor precursors" or "heterocyclic building blocks for OLEDs." This dual applicability in life sciences and advanced materials underscores its interdisciplinary value, a point emphasized in recent publications indexed by major scientific databases.

Quality control remains paramount for this compound, with analytical chemists frequently investigating "HPLC methods for dibromopyrazine derivatives" or "spectroscopic characterization of brominated heterocycles." The CAS No. 1301613-77-3 serves as a critical identifier in regulatory documentation and patent literature, ensuring precise tracking in global chemical inventories. As sustainable chemistry gains traction, researchers also explore "green bromination techniques" to produce such intermediates with reduced environmental impact—a hot topic in green chemistry forums.

In summary, 3,6-Dibromopyrazine-2-carboxamide exemplifies how targeted heterocyclic modification can yield compounds with broad industrial relevance. Its ongoing study addresses multiple contemporary challenges, from rational drug design to functional material development, making it a subject of persistent scientific and commercial interest.